Cas no 30167-28-3 (1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1S,4S,4aR,8aS)-)

1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1S,4S,4aR,8aS)- structure
30167-28-3 structure
Product Name:1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1S,4S,4aR,8aS)-
CAS No:30167-28-3
MF:C15H26O2
MW:238.365745067596
CID:311574
PubChem ID:181982
Update Time:2025-04-19

1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1S,4S,4aR,8aS)- Chemical and Physical Properties

Names and Identifiers

    • 1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1S,4S,4aR,8aS)-
    • (1S,4S,4aR,8aS)-1-methyl-6-methylidene-4-propan-2-yl-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1,4a-diol
    • 6b,10b-Cadinene-6,10-diol
    • 1-Methyl-6-methylidene-4-(propan-2-yl)octahydronaphthalene-1,4a(2H)-diol
    • Calamendiol
    • (1S,6R,7S,10S)-7-isopropyl-10-methyl-4-methylenedecahydronaphthalene-6,10-diol
    • 6beta,10beta-Cadinene-6,10-diol
    • CHEBI:191443
    • Calameone
    • Calameon
    • 30167-28-3
    • DTXSID70952567
    • 1,4a(2H)-Naphthalenediol, octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, [1R-(1.alpha.,4.beta.,4a.beta.,8a.alpha.)]-
    • Cadin-4(14)-ene-6,10-diol
    • AHNGXHRYFGQWSL-UHFFFAOYSA-N
    • 1-methyl-6-methylidene-4-(propan-2-yl)-decahydronaphthalene-1,4a-diol
    • (1R,8aalpha)-Decahydro-1-methyl-6-methylene-4beta-isopropyl-1alpha,4abeta-naphthalenediol
    • Isocalamenediol
    • 1,4a(2H)-Naphthalenediol, octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1R,4S,4aR,8aS)-
    • Inchi: 1S/C15H26O2/c1-10(2)12-7-8-14(4,16)13-6-5-11(3)9-15(12,13)17/h10,12-13,16-17H,3,5-9H2,1-2,4H3/t12-,13-,14-,15+/m0/s1
    • InChI Key: AHNGXHRYFGQWSL-ZQDZILKHSA-N
    • SMILES: O[C@@]12CC(=C)CC[C@H]1[C@](C)(CC[C@H]2C(C)C)O

Computed Properties

  • Exact Mass: 238.19338
  • Monoisotopic Mass: 238.193
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.03
  • Boiling Point: 342.2°Cat760mmHg
  • Flash Point: 153.3°C
  • Refractive Index: 1.517
  • PSA: 40.46

1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1S,4S,4aR,8aS)- Related Literature

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